Cas no 141-16-2 (3,7-dimethyloct-6-en-1-yl butanoate)

3,7-dimethyloct-6-en-1-yl butanoate Properties

Names and Identifiers

• Butanoic acid,3,7-dimethyl-6-octen-1-yl ester
• Natural rhodinol, butylated
• 3,7-dimethyl-6-octen-1-o butyrate
• 2,6-dimethyl-2-octen-8-ol, butyrate
• ,6-dimethyl-2-octen-8-yl butyrate
• 2,6-Dimethyl-2-octen-8-yl butyrate
• 3,7-Dimethyl-6-octenyl butanoate
• Citronellol butyrate
• NSC 46147
• FEMA 2312
• RHODINYL BUTYRATE
• Citronellylbutyrat
• CITRONELLYL BUTYRATE
• Citronellyl butanoate
• Acid ester leMongrass
• Citronellyl n-butyrate
• Naturalrhodinol,butylated
• 3,7-dimethyloct-6-en-1-yl butanoate
• +Expand

• MDL： MFCD00036581
• InChIKey： XQPZQXTWYZAXAK-UHFFFAOYSA-N
• Inchi： 1S/C14H26O2/c1-5-7-14(15)16-11-10-13(4)9-6-8-12(2)3/h8,13H,5-7,9-11H2,1-4H3
• SMILES： CCCC(OCCC(CC/C=C(/C)\C)C)=O

Computed Properties

• Exact Mass: 226.19328g/mol
• Surface Charge: 0
• XLogP3: 4.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 226.19328g/mol
• Monoisotopic Mass: 226.19328g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 16
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.10230
• PSA: 26.30000
• Refractive Index: n20/D 1.445(lit.)
• Boiling Point: 245 °C(lit.)
• Melting Point: -22.4°C (estimate)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 2312 | CITRONELLYL BUTYRATE
• Solubility: Almost insoluble (0.059 g/l) (25 º C),
• Solubility: It is miscible in ethanol \ ether \ chloroform and most non-volatile oils, and almost insoluble in water
• Density: 0.873 g/mL at 25 °C(lit.)